Cas no 61174-36-5 (Benzenamine, 2-[[4-(trifluoromethyl)phenyl]sulfonyl]-)

• Product Name: Benzenamine, 2-[[4-(trifluoromethyl)phenyl]sulfonyl]-
• CAS No: 61174-36-5
• MF: C₁₃H₁₀F₃NO₂S
• MW: 301.284212589264
• CID: 489609
• PubChem ID: 71398620
• Update Time: 2025-04-19

Benzenamine, 2-[[4-(trifluoromethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[[4-(trifluoromethyl)phenyl]sulfonyl]-
• 2-[4-(trifluoromethyl)phenyl]sulfonylaniline
• 61174-36-5
• DTXSID70820035
• 2-[4-(Trifluoromethyl)benzene-1-sulfonyl]aniline

• Inchi： 1S/C13H10F3NO2S/c14-13(15,16)9-5-7-10(8-6-9)20(18,19)12-4-2-1-3-11(12)17/h1-8H,17H2
• InChI Key： XLBURTHIRFELGR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 301.0385
• Monoisotopic Mass: 301.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16